Potassium 4-hydroxy-2,4-dimethylpentanoate

• Molecular Formula: C7H13KO3
• Molecular Weight: 184.27 g/mol
• IUPAC Name: potassium;4-hydroxy-2,4-dimethylpentanoate
• InChI: InChI=1S/C7H14O3.K/c1-5(6(8)9)4-7(2,3)10;/h5,10H,4H2,1-3H3,(H,8,9);/q;+1/p-1
• InChI Key: BJBCRZSTKPBPBY-UHFFFAOYSA-M
• Canonical SMILES: CC(CC(C)(C)O)C(=O)[O-].[K+]

Description

Potassium 4-hydroxy-2,4-dimethylpentanoate is a chemical compound with the molecular formula C7H13KO3. It is a potassium salt of 4-hydroxy-2,4-dimethylpentanoic acid. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Potassium 4-hydroxy-2,4-dimethylpentanoate typically involves the neutralization of 4-hydroxy-2,4-dimethylpentanoic acid with potassium hydroxide. The reaction is carried out in an aqueous medium, and the product is obtained by evaporating the solvent and recrystallizing the residue.

Industrial Production Methods

Industrial production of this compound follows a similar route but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to achieve efficient conversion and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

Potassium 4-hydroxy-2,4-dimethylpentanoate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like thionyl chloride and phosphorus tribromide are employed for substitution reactions.

Major Products Formed

Oxidation: 4-keto-2,4-dimethylpentanoate

Reduction: 4-hydroxy-2,4-dimethylpentanol

Substitution: Various substituted derivatives depending on the reagent used

Scientific Research Applications

Potassium 4-hydroxy-2,4-dimethylpentanoate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of Potassium 4-hydroxy-2,4-dimethylpentanoate involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with other molecules, influencing their reactivity and stability. The potassium ion can also play a role in stabilizing the compound and facilitating its interactions with other ions and molecules.

Comparison with Similar Compounds

Similar Compounds

• Potassium 4-hydroxy-4-methylpentanoate
• Potassium 2-hydroxy-4-methylpentanoate
• Potassium 4-hydroxy-2-methylpentanoate

Uniqueness

Potassium 4-hydroxy-2,4-dimethylpentanoate is unique due to its specific structure, which imparts distinct chemical and physical properties. The presence of two methyl groups at the 2 and 4 positions enhances its stability and reactivity compared to similar compounds.